2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene

• Molecular Formula: C23H18O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3-methoxy-4-(2-methoxynaphthalen-1-yl)naphthalene-2-carbaldehyde
• InChI: InChI=1S/C23H18O3/c1-25-20-12-11-15-7-3-5-9-18(15)21(20)22-19-10-6-4-8-16(19)13-17(14-24)23(22)26-2/h3-14H,1-2H3
• InChI Key: JGPWSJBTFFLYTC-UHFFFAOYSA-N
• SMILES: COC1=C(C2=CC=CC=C2C=C1)C3=C(C(=CC4=CC=CC=C43)C=O)OC

Description

2-Formyl-2',3-dimethoxy-1',4-bisnaphthalene (FDNBN) is a synthetic compound that has gained attention in the scientific community due to its unique chemical structure and potential applications. FDNBN is a naphthalene derivative that contains two aldehyde groups and two methoxy groups, making it a versatile compound for various chemical reactions.

Mechanism of Action

The mechanism of action of 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene is not well understood. However, it is believed that 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene can form covalent adducts with nucleophiles such as thiols and amines, which can lead to changes in protein structure and function. 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has been shown to exhibit cytotoxicity towards cancer cells in vitro. 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of antimicrobial agents. In addition, 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has been shown to have antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene is its versatility as a building block for the synthesis of other naphthalene derivatives. 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene is also relatively easy to synthesize, making it a readily available compound for various research applications. However, 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has limited solubility in common organic solvents, which can make it difficult to use in certain reactions. In addition, the cytotoxicity of 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene towards normal cells has not been well studied, which may limit its potential applications in biomedical research.

Future Directions

There are several future directions for the research of 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene. One potential direction is the development of 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene-based materials for electronic and optoelectronic applications. Another potential direction is the investigation of 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene as a potential anticancer agent. Further studies are also needed to elucidate the mechanism of action of 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene and to determine its safety profile in vivo.

Synthesis Methods

2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene can be synthesized through a multi-step reaction starting from 2-naphthol. The first step involves the protection of the hydroxyl group on 2-naphthol with a tert-butyldimethylsilyl (TBDMS) group to form 2-tert-butyldimethylsilyloxy-1-naphthol. The second step involves the bromination of the protected 2-naphthol using N-bromosuccinimide (NBS) to form 2-bromo-1-tert-butyldimethylsilyloxy-naphthalene. The third step involves the reaction of the brominated intermediate with paraformaldehyde in the presence of a Lewis acid catalyst to form 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene.

Scientific Research Applications

2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has been used in various scientific research applications, including organic synthesis, material science, and biological research. 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene can be used as a building block for the synthesis of other naphthalene derivatives with potential applications in pharmaceuticals and agrochemicals. 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has also been used as a dopant for organic light-emitting diodes (OLEDs) due to its high electron affinity and good thermal stability. In biological research, 2-Formyl-2',3-dimethoxy-1',4-bisnaphthlene has been used as a fluorescent probe for the detection of proteins and nucleic acids.